Cas no 1804068-29-8 (5-(3-Bromopropyl)-2-methoxymandelic acid)

• Product Name: 5-(3-Bromopropyl)-2-methoxymandelic acid
• CAS No: 1804068-29-8
• MF: C₁₂H₁₅BrO₄
• MW: 303.149103403091
• CID: 4940276
• Update Time: 2025-10-31

5-(3-Bromopropyl)-2-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromopropyl)-2-methoxymandelic acid

• Inchi： 1S/C12H15BrO4/c1-17-10-5-4-8(3-2-6-13)7-9(10)11(14)12(15)16/h4-5,7,11,14H,2-3,6H2,1H3,(H,15,16)
• InChI Key： KDQHGUXCVFHMGG-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(C(C(=O)O)O)C=1)OC

Computed Properties

• Exact Mass: 302.01537 g/mol
• Monoisotopic Mass: 302.01537 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 303.15
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8

Additional information on 5-(3-Bromopropyl)-2-methoxymandelic acid

5-(3-Bromopropyl)-2-Methoxymandelic Acid: A Comprehensive Overview

5-(3-Bromopropyl)-2-methoxymandelic acid (CAS No. 1804068-29-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its brominated propyl chain and methoxy-substituted benzene ring, which contribute to its distinct physical and chemical properties.

The molecular formula of 5-(3-Bromopropyl)-2-methoxymandelic acid is C₁₁H₁₃BrO₃, with a molecular weight of approximately 267.12 g/mol. The compound is a white crystalline solid at room temperature and exhibits moderate solubility in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its melting point is around 145-147°C, making it suitable for various synthetic and analytical processes.

In the realm of pharmaceutical research, 5-(3-Bromopropyl)-2-methoxymandelic acid has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

Furthermore, preliminary research has indicated that 5-(3-Bromopropyl)-2-methoxymandelic acid may have anti-cancer properties. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound selectively induced apoptosis in human breast cancer cells while showing minimal cytotoxicity towards normal cells. These findings highlight the compound's potential as a novel therapeutic agent for cancer treatment.

The synthetic route for 5-(3-Bromopropyl)-2-methoxymandelic acid typically involves several steps, including the bromination of propyl alcohol to form 3-bromopropanol, followed by its reaction with 2-methoxybenzaldehyde to produce the desired mandelic acid derivative. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In addition to its pharmaceutical applications, 5-(3-Bromopropyl)-2-methoxymandelic acid has also been investigated for its use in materials science. Its unique chemical structure makes it a valuable precursor for the synthesis of advanced materials with specific functional properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for the development of novel polymers with enhanced mechanical strength and thermal stability.

The safety profile of 5-(3-Bromopropyl)-2-methoxymandelic acid is an important consideration for both research and industrial applications. While no major toxicological concerns have been reported, it is essential to handle this compound with appropriate safety measures, such as wearing personal protective equipment (PPE) and working in well-ventilated areas. Additionally, proper disposal methods should be followed to prevent environmental contamination.

In conclusion, 5-(3-Bromopropyl)-2-methoxymandelic acid (CAS No. 1804068-29-8) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Ongoing research continues to uncover new properties and uses for this compound, further solidifying its importance in the scientific community. As more studies are conducted, it is likely that additional applications will be discovered, contributing to advancements in various fields.